Cas no 899744-27-5 (2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 899744-27-5
• MF: C₁₁H₈F₃N₃OS
• MW: 287.260931015015
• CID: 5487729
• Update Time: 2025-10-31

2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-ylmethylsulfanyl)-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-[(2-pyridinylmethyl)thio]-6-(trifluoromethyl)-
• 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C11H8F3N3OS/c12-11(13,14)8-5-9(18)17-10(16-8)19-6-7-3-1-2-4-15-7/h1-5H,6H2,(H,16,17,18)
• InChI Key： UHDWQGLMGZIKJC-UHFFFAOYSA-N
• SMILES： C1(SCC2=NC=CC=C2)=NC(C(F)(F)F)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS: 899744-27-5)

The compound 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS: 899744-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyrimidinone core substituted with a trifluoromethyl group and a pyridinylmethylsulfanyl moiety, exhibits promising pharmacological properties, including enzyme inhibition and antimicrobial activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and exploring its potential in drug development.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, particularly cancers and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one exhibits selective inhibition against specific kinase isoforms, with notable potency against certain tyrosine kinases. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors, although further in vivo studies are required to validate its efficacy and safety profiles.

In addition to its kinase inhibitory activity, recent investigations have explored the antimicrobial properties of this compound. The trifluoromethyl group, known for its electron-withdrawing effects, enhances the compound's stability and bioavailability, making it a promising candidate for combating resistant microbial strains. Studies have reported its effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as a scaffold for designing new antibiotics. However, challenges such as cytotoxicity and resistance development remain to be addressed in future research.

The synthesis of 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one has also been a focus of recent work. Researchers have developed more efficient and scalable synthetic routes, leveraging modern catalytic methods and green chemistry principles. For instance, a recent publication detailed a one-pot multicomponent reaction that significantly reduces the number of steps and improves yield compared to traditional methods. These advancements are crucial for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), require thorough investigation to assess its suitability as a drug candidate. Additionally, structural modifications may be necessary to enhance its selectivity and reduce off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-{(pyridin-2-yl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent advancements in its synthesis, positions it as a valuable candidate for further research and development. Future studies should prioritize in vivo validation, ADME profiling, and structural optimization to unlock its full therapeutic potential.